Cas no 68527-72-0 (2-tert-butylbenzonitrile)
2-tert-butylbenzonitrile structure
Product Name:2-tert-butylbenzonitrile
CAS No:68527-72-0
MF:C11H13N
MW:159.227622747421
CID:1116018
PubChem ID:110468
Update Time:2025-04-20
2-tert-butylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-tert-butylbenzonitrile
- 2-(1,1-Dimethylethyl)benzonitrile
- 2-(1,1-dimethylethyl)-Benzonitrile
- benzonitrile, 2-(1,1-dimethylethyl)-
- o-tert-Butylbenzonitrile
- DTXSID6071615
- 68527-72-0
- CS-0377847
- 2-(tert-butyl)benzonitrile
- AKOS017515255
- SCHEMBL179312
- RIDOCOLYIBIAKM-UHFFFAOYSA-N
-
- Inchi: 1S/C11H13N/c1-11(2,3)10-7-5-4-6-9(10)8-12/h4-7H,1-3H3
- InChI Key: RIDOCOLYIBIAKM-UHFFFAOYSA-N
- SMILES: N#CC1C=CC=CC=1C(C)(C)C
Computed Properties
- Exact Mass: 159.10489
- Monoisotopic Mass: 159.104799
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 23.8
Experimental Properties
- Density: 0.95
- Boiling Point: 251.3°C at 760 mmHg
- Flash Point: 105.8°C
- Refractive Index: 1.512
- PSA: 23.79
2-tert-butylbenzonitrile Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
68527-72-0 (2-tert-butylbenzonitrile) Related Products
- 32703-82-5(BRD9876)
- 32703-80-3(4-(tert-Butyl)phthalonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk